Cas no 391919-50-9 (3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide)

• Product Name: 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide
• CAS No: 391919-50-9
• MF: C₂₁H₂₁F₃N₄O₂S
• MW: 450.477253675461
• CID: 6238934
• PubChem ID: 18552994
• Update Time: 2025-07-16

3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide
• 391919-50-9
• F0507-2379
• AKOS024578916
• 3-methoxy-N-{[5-(propylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]methyl}benzamide
• 3-methoxy-N-[[5-propylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide
• 3-methoxy-N-((5-(propylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• Inchi： 1S/C21H21F3N4O2S/c1-3-10-31-20-27-26-18(13-25-19(29)14-6-4-9-17(11-14)30-2)28(20)16-8-5-7-15(12-16)21(22,23)24/h4-9,11-12H,3,10,13H2,1-2H3,(H,25,29)
• InChI Key： UGKSYVMMIJMRAH-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NN=C(CNC(C2C=CC=C(C=2)OC)=O)N1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 450.13373159g/mol
• Monoisotopic Mass: 450.13373159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide

Introduction to 3-Methoxy-N-{5-(Propylsulfanyl)-4-3-(Trifluoromethyl)phenyl-4H-1,2,4-Triazol-3-Ylmethyl}Benzamide (CAS No. 391919-50-9)

3-Methoxy-N-{5-(Propylsulfanyl)-4-3-(Trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 391919-50-9) is a complex organic compound with a unique structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular framework, which includes a triazole ring, a trifluoromethyl group, and a propylsulfanyl moiety. These structural features contribute to its distinct chemical properties and biological activities.

The triazole ring is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. It is known for its stability and reactivity, making it a valuable component in the synthesis of various pharmaceuticals. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which can be crucial for drug design. The propylsulfanyl moiety adds further complexity and can influence the compound's solubility and reactivity.

Recent research has highlighted the potential of 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide in various therapeutic areas. Studies have shown that this compound exhibits significant activity against certain types of cancer cells, particularly those resistant to conventional treatments. The mechanism of action is believed to involve the inhibition of specific enzymes and pathways that are critical for cancer cell survival and proliferation.

In addition to its anti-cancer properties, 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily in the liver by cytochrome P450 enzymes and excreted through both renal and biliary pathways.

One of the key challenges in developing 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide as a therapeutic agent is optimizing its bioavailability and reducing potential side effects. Ongoing clinical trials are focusing on these aspects to ensure that the compound can be safely and effectively used in patients. Preliminary results from phase I trials have shown promising safety profiles and tolerability at various dose levels.

The synthesis of 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide involves several steps and requires careful control of reaction conditions to achieve high yields and purity. Key intermediates include 5-(propylsulfanyl)-1H-tetrazole and 3-trifluoromethylbenzonitrile. The final step typically involves coupling these intermediates with 3-methoxybenzoyl chloride under appropriate conditions to form the desired product.

In conclusion, 3-methoxy-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 391919-50-9) is a promising compound with a diverse range of potential applications in medicine. Its unique structural features contribute to its biological activities and make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.